Cas no 136810-00-9 (Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside)

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside is a specialized selenoglycoside derivative used in synthetic carbohydrate chemistry. Its key structural features include a phthalimido-protected amino group at the C-2 position and acetyl groups at the 3, 4, and 6 hydroxyl positions, enhancing stability and reactivity in glycosylation reactions. The selenium moiety at the anomeric center facilitates efficient glycosyl donor activation under mild conditions, making it valuable for stereoselective glycosidic bond formation. This compound is particularly useful in the synthesis of complex oligosaccharides and glycoconjugates, offering improved yields and selectivity compared to traditional thioglycosides or oxygen-based analogs. Its crystalline nature allows for straightforward purification and characterization.
Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside structure
136810-00-9 structure
Product Name:Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
CAS No:136810-00-9
MF:C26H25NO9Se
MW:574.438007116318
CID:2915489
Update Time:2025-06-08

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Phenyl 3,4,6-tri-o-acetyl-2-deoxy-2-phthalimido-beta-d-selenoglucopyranoside
    • 1-(Phenylseleno)-N,N-phthaloyl-3-O,4-O,6-O-triacetyl-1-deoxy-beta-D-glucosamine
    • Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
    • Inchi: 1S/C26H25NO9Se/c1-14(28)33-13-20-22(34-15(2)29)23(35-16(3)30)21(26(36-20)37-17-9-5-4-6-10-17)27-24(31)18-11-7-8-12-19(18)25(27)32/h4-12,20-23,26H,13H2,1-3H3/t20-,21-,22-,23-,26+/m1/s1
    • InChI Key: MXNZDMFUTBLYFF-HDXRJONQSA-N
    • SMILES: [Se](C1C=CC=CC=1)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 10
  • Complexity: 881
  • Topological Polar Surface Area: 126

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P400058-5mg
Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
136810-00-9
5mg
$ 50.00 2022-06-03
TRC
P400058-10mg
Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
136810-00-9
10mg
$ 65.00 2022-06-03
TRC
P400058-50mg
Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside
136810-00-9
50mg
$ 95.00 2022-06-03
Biosynth
MP10999-250 mg
Phenyl 3,4,6-tri-O-acetyl-2-deoxy-2-phthalimido-b-D-selenoglucopyranoside
136810-00-9
250MG
$72.50 2023-01-03
Biosynth
MP10999-500 mg
Phenyl 3,4,6-tri-O-acetyl-2-deoxy-2-phthalimido-b-D-selenoglucopyranoside
136810-00-9
500MG
$105.00 2023-01-03

Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside Related Literature

Additional information on Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside

Recent Advances in the Study of Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9)

The compound Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This selenoglycoside derivative is a key intermediate in the synthesis of selenium-containing carbohydrates, which have shown promising applications in drug discovery, glycobiology, and materials science. Recent studies have focused on its unique chemical properties, synthetic utility, and potential biological activities.

One of the most notable advancements in the study of this compound is its role in the synthesis of selenium-modified oligosaccharides. Researchers have demonstrated that the selenium atom in the selenoglucopyranoside framework can serve as a versatile handle for further functionalization, enabling the construction of complex glycoconjugates with enhanced stability and biological activity. A 2023 study published in the Journal of Organic Chemistry highlighted the use of this compound in the efficient synthesis of selenium-containing glycomimetics, which exhibit improved binding affinity to lectins and other carbohydrate-binding proteins.

In addition to its synthetic applications, Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside has been investigated for its potential therapeutic properties. Preliminary in vitro studies suggest that selenium-containing carbohydrates derived from this compound may possess antioxidant and anti-inflammatory activities. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the evaluation of these compounds as potential inhibitors of glycosidases, enzymes that play critical roles in various pathological processes, including cancer metastasis and viral infections.

Furthermore, the compound's unique structural features have made it a subject of interest in materials science. Researchers have explored its use in the development of selenium-functionalized polymers and nanomaterials, which could have applications in drug delivery and biosensing. A 2023 study in ACS Biomaterials Science & Engineering demonstrated the successful incorporation of this selenoglycoside into polymeric scaffolds, resulting in materials with tunable mechanical properties and enhanced biocompatibility.

Despite these promising developments, challenges remain in the large-scale synthesis and application of Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside. Issues such as the stability of selenium-containing intermediates and the need for optimized purification protocols are areas of active research. Future studies are expected to focus on addressing these challenges and expanding the compound's utility in both academic and industrial settings.

In conclusion, Phenyl 3,4,6-Tri-O-acetyl-2-deoxy-2-phthalimido-β-D-selenoglucopyranoside (CAS: 136810-00-9) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore its potential to drive innovation in drug discovery, glycobiology, and materials science. Continued research in this area is likely to yield further insights and opportunities for this intriguing compound.

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